Cas no 1936347-87-3 (5-(hydroxymethyl)-9-oxa-2-azaspiro5.5undecan-3-one)

• Product Name: 5-(hydroxymethyl)-9-oxa-2-azaspiro5.5undecan-3-one
• CAS No: 1936347-87-3
• MDL: MFCD29991277
• CID: 4630573
• PubChem ID: 122152533
• Update Time: 2025-10-12

5-(hydroxymethyl)-9-oxa-2-azaspiro5.5undecan-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-9-oxa-2-azaspiro[5.5]undecan-3-one
• 5-(hydroxymethyl)-9-oxa-2-azaspiro5.5undecan-3-one

• MDL： MFCD29991277

Additional information on 5-(hydroxymethyl)-9-oxa-2-azaspiro5.5undecan-3-one

5-(Hydroxymethyl)-9-Oxa-2-Azaspiro[5.5]undecan-3-one: A Comprehensive Overview

The compound with CAS No. 1936347-87-3, known as 5-(hydroxymethyl)-9-oxa-2-azaspiro[5.5]undecan-3-one, is a unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its spiro structure, which consists of two fused rings: a five-membered ring and an eleven-membered ring, with oxygen and nitrogen atoms strategically positioned within the framework.

The spiro[5.5]undecane system is a distinctive feature of this compound, offering a rigid and versatile scaffold for various chemical modifications. The presence of the hydroxymethyl group at position 5 introduces additional functionality, making this compound a promising candidate for further exploration in drug design and synthesis.

Recent studies have highlighted the potential of spirocyclic compounds in modulating biological targets, particularly in the realm of enzyme inhibition and receptor binding. The unique spatial arrangement of atoms in spiro systems often leads to enhanced bioavailability and selectivity, making them valuable in medicinal chemistry.

In terms of synthesis, researchers have developed efficient methodologies to construct the spiro[5.5]undecane framework. These methods often involve multi-component reactions or ring-closing strategies that leverage the inherent reactivity of functional groups within the molecule.

The integration of an oxygen atom at position 9 and a nitrogen atom at position 2 further enhances the compound's versatility. These heteroatoms can participate in hydrogen bonding, π-interactions, and other non-covalent interactions, which are critical for molecular recognition in biological systems.

Preliminary biological evaluations suggest that this compound exhibits potential as a lead molecule for developing novel therapeutics. Its ability to interact with specific protein targets has been demonstrated through in vitro assays, paving the way for further preclinical studies.

The development of such compounds underscores the importance of structural diversity in drug discovery. By leveraging the unique properties of spirocyclic systems, chemists can design molecules with tailored physicochemical properties that address unmet medical needs.

In conclusion, 5-(hydroxymethyl)-9-oxa-2-azaspiro[5.5]undecan-3-one represents a significant advancement in the field of spirocyclic chemistry. Its structural features and potential biological applications make it a compelling subject for ongoing research and development efforts.